4-chloro-1-ethyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-chloro-2-ethyl-N-(furan-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C11H12ClN3O2/c1-2-15-10(9(12)7-14-15)11(16)13-6-8-4-3-5-17-8/h3-5,7H,2,6H2,1H3,(H,13,16)
• InChI Key: HNRRWRFQCFXMNV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)Cl)C(=O)NCC2=CC=CO2
• Molecular Formula: C11H12ClN3O2
• Molecular Weight: 253.68 g/mol

Description

4-chloro-1-ethyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as 'CEF' and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-chloro-1-ethyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide is not fully understood, but studies have suggested that it acts by inhibiting the activity of certain enzymes involved in cell proliferation and survival. This compound has been found to inhibit the activity of AKT, a protein kinase that plays a key role in cell survival and proliferation. In addition, this compound has also been found to inhibit the activity of mTOR, a protein kinase that regulates cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-1-ethyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide has significant biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-7, two key enzymes involved in the apoptotic pathway. In addition, this compound has also been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-1-ethyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide is its potent anticancer activity. This compound has been found to be effective against various cancer cell lines, making it a promising candidate for the development of new anticancer drugs. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the research and development of 4-chloro-1-ethyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide. One of the most significant directions is the development of new anticancer drugs based on this compound. Studies have shown that this compound has potent anticancer activity, and further research is needed to explore its potential as a new anticancer drug. In addition, further studies are needed to understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 4-chloro-1-ethyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide has been reported in the literature using different methods. One of the most common methods involves the reaction of 4-chloro-1-ethyl-1H-pyrazole-5-carboxylic acid with 2-furylmethylamine in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction is carried out in a suitable solvent such as DMF (N,N-dimethylformamide) or DMSO (dimethyl sulfoxide) under reflux conditions. The resulting product is then isolated and purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

4-chloro-1-ethyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide has been found to have potential applications in various fields of scientific research. One of the most significant applications is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action of this compound involves the inhibition of cell proliferation and induction of apoptosis in cancer cells.